Cas no 99560-60-8 (5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione)
99560-60-8 structure
Product Name:5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione
CAS No:99560-60-8
MF:C8H4N4O2
MW:188.142960548401
CID:797178
PubChem ID:13571087
Update Time:2025-04-19
5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione
- 5H,10H-Diimidazo[1,2-a:1,5-d]pyrazine-5,10-dione(9CI)
- diimidazo[1,3-b:1',3'-e]pyrazine-5,10-dione
- PHTHALIMIDE POTASSIUM DERIVATIVE
- DTXSID50544085
- 99560-60-8
-
- Inchi: 1S/C8H4N4O2/c13-7-5-3-9-4-12(5)8(14)6-10-1-2-11(6)7/h1-4H
- InChI Key: HGDBGZYMSNSINA-UHFFFAOYSA-N
- SMILES: O=C1C2=CN=CN2C(C2=NC=CN21)=O
Computed Properties
- Exact Mass: 188.03300
- Monoisotopic Mass: 188.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 69.8Ų
Experimental Properties
- PSA: 68.74000
- LogP: -0.85980
5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5H,10H-Diimidazo[1,2-a:1',5'-d]pyrazine-5,10-dione Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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